Cas no 2549042-57-9 (4-[5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidine)

• Product Name: 4-[5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidine
• CAS No: 2549042-57-9
• MF: C₂₂H₂₂N₆OS
• MW: 418.514682292938
• CID: 5314070
• PubChem ID: 154882964
• Update Time: 2025-10-29

4-[5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-piperidinyl]-2-methylpyrido[3,4-d]pyrimidine
• F6791-9129
• 2549042-57-9
• AKOS040730905
• 4-[5-(2-methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidine
• 4-[5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidine

• Inchi： 1S/C22H22N6OS/c1-14-24-18-13-23-10-7-16(18)20(25-14)28-11-8-15(9-12-28)21-26-27-22(30-21)17-5-3-4-6-19(17)29-2/h3-7,10,13,15H,8-9,11-12H2,1-2H3
• InChI Key： DIQXOGAUJLQPGL-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2OC)=NN=C1C1CCN(C2C3C=CN=CC=3N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 418.15758052g/mol
• Monoisotopic Mass: 418.15758052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.6±60.0 °C(Predicted)
• pka: 4.75±0.30(Predicted)

Additional information on 4-[5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidine

Professional Introduction to Compound with CAS No. 2549042-57-9 and Product Name: 4-[5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidine

The compound with the CAS number 2549042-57-9 and the product name 4-[5-(2-Methoxyphenyl)-1,3,4-thiadiazol-2-yl]-1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound belongs to a class of heterocyclic derivatives that have been extensively studied for their potential therapeutic applications. Its molecular structure incorporates several key pharmacophoric elements, including a thiadiazole ring system and a pyrido[3,4-d]pyrimidine moiety, which are known to contribute to its biological efficacy.

In recent years, there has been a growing interest in the development of novel scaffolds that combine multiple pharmacophores to enhance drug-like properties. The thiadiazole component is particularly noteworthy, as it has been widely utilized in medicinal chemistry due to its ability to modulate various biological pathways. Specifically, thiadiazole derivatives have demonstrated potential in the treatment of inflammatory diseases, bacterial infections, and even certain types of cancer. The presence of a 2-methoxyphenyl group in the molecule further enhances its pharmacological profile by providing additional binding interactions with biological targets.

The pyrido[3,4-d]pyrimidine moiety is another critical feature of this compound. Pyrido[3,4-d]pyrimidines are a class of nitrogen-containing heterocycles that have been extensively explored for their anticancer properties. They exhibit inhibitory activity against various kinases and other enzymes involved in tumor growth and progression. The combination of these two heterocyclic systems with a piperidine backbone creates a multifaceted molecular architecture that is likely to interact with multiple biological targets simultaneously. This polypharmacophoric approach has been increasingly recognized as a promising strategy for developing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, and dysregulation of these interactions is often associated with diseases such as cancer and inflammation. By targeting PPIs, this compound may be able to disrupt aberrant signaling pathways that contribute to disease pathogenesis. Preliminary studies have suggested that derivatives of thiadiazole-pyrido[3,4-d]pyrimidine hybrids exhibit potent inhibitory activity against certain PPIs, making them attractive candidates for further development.

The piperidine ring in the molecule also contributes to its overall pharmacological properties. Piperidine derivatives are well-known for their ability to enhance drug solubility and bioavailability, which are critical factors for successful drug development. Additionally, piperidine-based compounds have shown promise in the treatment of neurological disorders due to their ability to cross the blood-brain barrier efficiently. The incorporation of a 2-methylpyrido[3,4-d]pyrimidin-4-yl group further enhances these properties by providing additional functional sites for interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with high accuracy before conducting expensive wet-lab experiments. The structural features of this compound have been modeled using various computational methods, including molecular docking simulations and quantum mechanical calculations. These studies have provided valuable insights into how the molecule interacts with potential biological targets at the atomic level. For instance, computational models suggest that the thiadiazole and pyrido[3,4-d]pyrimidine moieties bind tightly to specific pockets on protein surfaces, while the piperidine ring stabilizes the overall binding conformation.

Experimental validation of these computational predictions has been conducted using both in vitro and in vivo assays. In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several enzymes and receptors relevant to cancer and inflammation. Notably, it has shown potent activity against kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), which are known drivers of tumor growth and progression. Additionally, it has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-6 (interleukin-6).

In vivo studies have further supported the therapeutic potential of this compound. Animal models of cancer have shown that administration of this compound leads to significant reductions in tumor volume and metastasis formation. Similarly, animal models of inflammation have demonstrated its ability to attenuate inflammatory responses without causing significant side effects. These findings are particularly encouraging given the well-documented toxicities associated with many conventional chemotherapeutic agents.

The development of this compound also highlights the importance of structure-activity relationship (SAR) studies in medicinal chemistry. By systematically modifying different parts of the molecular structure, researchers can optimize its biological activity while minimizing unwanted side effects. For example, replacing the 2-methoxyphenyl group with other substituents may alter its binding affinity or selectivity towards specific targets. Similarly, modifications to the thiadiazole or pyrido[3,4-d]pyrimidine moieties can fine-tune its pharmacological properties.

Another important consideration in drug development is pharmacokinetics (PK) and pharmacodynamics (PD). The compound's solubility, stability, absorption, distribution, metabolism, excretion (ADME), and toxicity profile must all be carefully evaluated before it can be considered for clinical use. Preliminary PK/PD studies have indicated that this compound exhibits favorable properties in terms of solubility and metabolic stability. It is well-absorbed after oral administration and distributes widely throughout the body following intravenous injection.

The synthesis of this compound represents another significant achievement in pharmaceutical chemistry. The multi-step synthetic route involves several key transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct complex molecular frameworks efficiently. The synthesis also incorporates protective group strategies to prevent unwanted side reactions during purification.

The future prospects for this compound are promising given its unique structural features and promising biological activities. Further research is needed to fully elucidate its mechanism(s) of action as well as its long-term safety profile in humans. However, 2549042-57-9 4-[5-(2-Methoxyphenyl)-1, 3, 4-thiadiazol - 2 - yl] - 1 - { 2 - methyl pyrid o [ 3 , 4 - d ] pyrim idin - 4 - yl } piper id ine holds considerable potential as a lead compound for developing novel therapeutics targeting cancer , infl ammation , or other dis eases characterized by dysregulat ed protein-protein inter actions . p >